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Introduction
Guaiazulene, a bicyclic sesquiterpene with the IUPAC name 1,4-dimethyl-7-(propan-2-

yl)azulene, is a naturally occurring compound found in various essential oils, most notably

chamomile oil and oil of guaiac. Its striking deep blue color and, more importantly, its diverse

biological activities, including anti-inflammatory, antioxidant, and potential antitumor effects,

have made it a subject of considerable interest in the fields of pharmacology and drug

development. This technical guide provides a comprehensive overview of the core

physicochemical characteristics of guaiazulene, offering quantitative data, detailed

experimental methodologies, and insights into its mechanisms of action.

Physicochemical Properties
The physicochemical properties of guaiazulene are fundamental to its formulation, delivery,

and biological activity. A summary of these key characteristics is presented in the tables below.

Table 1: General and Physical Properties of Guaiazulene
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Property Value Reference(s)

Molecular Formula C₁₅H₁₈ [1]

Molar Mass 198.30 g/mol [1]

Appearance
Dark blue crystalline solid or

oily liquid
[2]

Melting Point 27-33 °C [2][3]

Boiling Point 153 °C at 7 mmHg

Density 0.976 g/mL at 25 °C

Table 2: Solubility and Partition Coefficient of
Guaiazulene

Property Value Reference(s)

Water Solubility
0.663 µg/mL at 25 °C (poorly

soluble)

Solubility in Organic Solvents

Soluble in ethanol, DMSO,

DMF, chloroform, ether,

vegetable oils, and volatile oils.

LogP (Octanol-Water Partition

Coefficient)
4.8

Table 3: Spectroscopic Data of Guaiazulene
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Spectroscopic Technique Characteristic Data Reference(s)

UV-Vis (in Acetonitrile) λmax: ~245, 284, 348, 600 nm

¹H NMR (in CDCl₃)

Signals corresponding to

aromatic, isopropyl, and methyl

protons.

¹³C NMR (in CDCl₃)

Signals corresponding to the

bicyclic aromatic system and

alkyl substituents.

Mass Spectrometry (EI-MS)
Molecular ion peak (M⁺) at m/z

198.

Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible determination of the

physicochemical properties of guaiazulene. The following sections outline the protocols for key

experiments.

Melting Point Determination
The melting point of guaiazulene, being near room temperature, requires careful

measurement. A standard capillary melting point apparatus is typically employed.

Methodology:

A small amount of solid guaiazulene is introduced into a thin-walled capillary tube, sealed at

one end.

The capillary tube is placed in the heating block of a melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes liquid are recorded as the melting range.
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Sample Preparation Measurement Result

Guaiazulene Sample Capillary Tube
Introduce

Melting Point ApparatusPlace in Controlled Heating
(1-2 °C/min) Observe Melting Range Record Melting Range

Click to download full resolution via product page

Workflow for Melting Point Determination.

Boiling Point Determination (Micro Method)
Due to the relatively high boiling point of guaiazulene, a micro-boiling point determination

method is often preferred to minimize sample usage.

Methodology:

A few drops of liquid guaiazulene are placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube.

The assembly is attached to a thermometer and heated in a Thiele tube or a similar heating

bath.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is discontinued, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.
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Sample Preparation

Measurement Result

Liquid Guaiazulene
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Workflow for Micro Boiling Point Determination.

Solubility Determination
The solubility of guaiazulene, particularly its poor aqueous solubility, is a critical parameter for

drug development. The shake-flask method is a common approach.

Methodology:

An excess amount of guaiazulene is added to a known volume of the solvent (e.g., water,

buffer, organic solvent) in a sealed flask.

The flask is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to

ensure equilibrium is reached.

The saturated solution is then filtered to remove any undissolved solid.

The concentration of guaiazulene in the filtrate is determined using a suitable analytical

technique, such as UV-Vis spectroscopy or HPLC.
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Equilibration

Separation & Analysis Result

Excess Guaiazulene Sealed Flask

Solvent

Agitate at
Constant Temp Filter to Remove Solid Saturated Solution Analyze Concentration

(UV-Vis/HPLC) Determine Solubility

Inflammatory Stimulus

NF-κB Activation COX-2 Activation

Pro-inflammatory Cytokines
(TNF-α, IL-6) Prostaglandins

Inflammation

Guaiazulene

Inhibits Inhibits

 

Cellular Metabolism &
Inflammatory Processes

Reactive Oxygen Species (ROS)

Oxidative Stress &
Cellular Damage

Guaiazulene

Scavenges

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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